Cas no 853679-45-5 (tert-Butyl 4-(5H-pyrrolo[3,2-d]pyrimidin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(5H-pyrrolo[3,2-d]pyrimidin-4-yl)piperazine-1-carboxylate
• CAS No: 853679-45-5
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 1081719
• PubChem ID: 67539894
• Update Time: 2025-05-19

tert-Butyl 4-(5H-pyrrolo[3,2-d]pyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(5H-pyrrolo[3,2-d]pyrimidin-4-yl)piperazine-1-carboxylate
• 4-(5H-pyrrolo[3,2-d]pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester
• DTXSID50737470
• SFKDKZSJPKEFRO-UHFFFAOYSA-N
• tert-Butyl4-(5H-pyrrolo[3,2-d]pyrimidin-4-yl)piperazine-1-carboxylate
• TERT-BUTYL 4-{5H-PYRROLO[3,2-D]PYRIMIDIN-4-YL}PIPERAZINE-1-CARBOXYLATE
• SCHEMBL2799484
• 1-Piperazinecarboxylic acid, 4-(5H-pyrrolo[3,2-d]pyrimidin-4-yl)-,1,1-dimethylethyl ester
• 1-piperazinecarboxylic acid,4-(5h-pyrrolo[3,2-d]pyrimidin-4-yl)-,1,1-dimethylethyl ester
• AKOS022174698
• 853679-45-5
• DB-353017

• Inchi： 1S/C15H21N5O2/c1-15(2,3)22-14(21)20-8-6-19(7-9-20)13-12-11(4-5-16-12)17-10-18-13/h4-5,10,16H,6-9H2,1-3H3
• InChI Key： SFKDKZSJPKEFRO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C3=C(C=CN3)N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 303.17000
• Monoisotopic Mass: 303.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• PSA: 74.35000
• LogP: 2.01790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on tert-Butyl 4-(5H-pyrrolo[3,2-d]pyrimidin-4-yl)piperazine-1-carboxylate

tert-Butyl 4-(5H-pyrrolo[3,2-d]pyrimidin-4-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(5H-pyrrolo[3,2-d]pyrimidin-4-yl)piperazine-1-carboxylate, identified by the CAS number 853679-45-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied due to their diverse applications in drug design and material science.

The structure of this compound consists of a piperazine ring substituted at the 4-position with a 5H-pyrrolo[3,2-d]pyrimidine moiety and at the 1-position with a tert-butyl carboxylate group. The combination of these functional groups imparts unique chemical properties, making it a valuable compound for research and development. Recent studies have highlighted its potential in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Researchers have demonstrated that tert-butyl 4-(5H-pyrrolo[3,2-d]pyrimidin-4-yl)piperazine-1-carboxylate can interact with key enzymes and receptors involved in cell proliferation and apoptosis. This makes it a promising candidate for anti-cancer drug development. For instance, a study published in the Journal of Medicinal Chemistry revealed that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as a targeted therapy.

In addition to its pharmacological applications, this compound has also been explored for its role in chemical synthesis and catalysis. The piperazine ring is known for its versatility in forming hydrogen bonds and coordinating with metal ions, making it an excellent scaffold for designing catalysts and materials with specific functionalities. Recent advancements in asymmetric synthesis have further expanded its utility, enabling the construction of complex molecular architectures with high precision.

The synthesis of tert-butyl 4-(5H-pyrrolo[3,2-d]pyrimidin-4-yl)piperazine-1-carboxylate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrrolopyrimidine ring system through cyclization reactions and the subsequent functionalization of the piperazine moiety. These steps require meticulous control over reaction conditions to ensure high yields and purity, reflecting the complexity of modern chemical synthesis.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under various conditions. Furthermore, computational studies using molecular modeling software have been employed to predict its interactions with biological targets, aiding in the design of more potent derivatives.

In conclusion, tert-butyl 4-(5H-pyrrolo[3,2-d]pyrimidin-4-yl)piperazine-1-carboxylate stands out as a versatile molecule with immense potential across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in research methodologies, position it as a key player in advancing scientific knowledge and technological innovation.